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Compound of Interest

Compound Name: Aniline Black

Cat. No.: B576688 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling Aniline
Black (C.I. Pigment Black 1)

Introduction
Aniline Black (C.I. Pigment Black 1) is a complex, polymeric organic pigment produced

through the oxidation of aniline.[1][2] It is widely utilized for its intense black color and stability

in applications such as textiles, leather dyeing, inks, and coatings.[2] While the final pigment

form is a stable polymer with a distinct toxicological profile, a comprehensive health and safety

evaluation must also consider the hazards associated with its precursor, aniline, and the

physical hazards of handling a fine powder.

This guide provides a detailed technical overview of the health and safety considerations for

researchers, scientists, and drug development professionals handling Aniline Black. It covers

hazard identification, toxicological data, risk management workflows, key toxicological

mechanisms, and standard experimental protocols used in safety assessments.

Hazard Identification and Toxicological Profile
The primary hazards associated with Aniline Black are related to the physical nature of the

powder (inhalation risk) and the well-documented toxicity of its parent compound, aniline. The

pigment itself is generally considered to have low acute toxicity.[3]

Physical and Chemical Properties of Aniline Black
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The following table summarizes the key physical and chemical properties of Aniline Black (C.I.

Pigment Black 1).

Property Value Source

CAS Number 13007-86-8 [4][5]

EC Number 235-850-3 [4][5]

Molecular Formula C66H51Cr3N11O12 (Example) [5]

Appearance Black solid powder [4][6]

Auto-ignition Temp. 184 °C (at 1013.0 hPa) [4][6]

Density ~2,083 kg/m ³ (at 20 °C) [4][6]

Solubility Insoluble in water [2]

Partition Coefficient log Pow = < -1 (at 20 °C) [4][6]

Toxicological Data for Aniline Black
Aniline Black pigment exhibits low acute toxicity in animal studies and is not classified as a

hazardous substance according to GHS criteria.[4][7]
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Endpoint Species Route Value Source

LD50
Rat

(male/female)
Oral

> 6,400 mg/kg

bw
[4][6]

LD50 Rat Oral > 5,000 mg/kg [3]

LD50
Rat

(male/female)
Dermal

> 2,500 mg/kg

bw
[4][6]

Skin Irritation Rabbit Dermal
Non-irritating

(OECD 404)
[3][8]

Eye Irritation Rabbit Ocular
Non-irritating

(OECD 405)
[3][8]

Mutagenicity Not specified In vitro/vivo
No mutagenic

effects observed
[3][8]

Carcinogenicity Not specified Not specified
No cancerogenic

effect known
[3]

Hazards Associated with Aniline (Precursor/Metabolite)
The most significant toxicological risks stem from the precursor, aniline, which can be absorbed

via inhalation, ingestion, and rapidly through the skin.[9][10][11]

Methemoglobinemia: The primary and most immediate health effect of aniline exposure is

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it

unable to transport oxygen.[9][12][13] This leads to cyanosis (blue discoloration of the skin),

headache, dizziness, fatigue, and confusion.[9][11] High-level exposure can result in

collapse, coma, and death.[10][12]

Hemolytic Anemia: Aniline may cause the destruction of red blood cells (hemolysis), leading

to acute or delayed hemolytic anemia.[9]

Organ Toxicity: Chronic or high-level exposure may damage the spleen, liver, and kidneys.[9]

[10][14] Aniline-induced spleen toxicity is a notable finding in animal studies, characterized

by splenomegaly, fibrosis, and eventual tumor formation.[14][15]
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Carcinogenicity: Aniline is classified as a probable human carcinogen (Group 2A) by the

International Agency for Research on Cancer (IARC).[1] The US National Institute for

Occupational Safety and Health (NIOSH) considers aniline a potential occupational

carcinogen.[16][17]

Occupational Exposure and Risk Management
Effective risk management involves understanding exposure limits and implementing a

systematic process to control hazards.

Occupational Exposure Limits (OELs) for Aniline
Since Aniline Black is a solid with negligible vapor pressure, OELs are most relevant for its

volatile precursor, aniline.

Organization Limit Value (8-hour TWA) Notes

OSHA (USA) PEL 5 ppm (19 mg/m³)
Skin notation applies.

[10][16][17]

NIOSH (USA) REL
Lowest Feasible

Concentration

Considered a potential

occupational

carcinogen.[16][17]

ACGIH (USA) TLV 2 ppm (7.6 mg/m³)
Skin notation applies.

[10][16][17]

SCOEL (EU) OEL 2 ppm (7.74 mg/m³)
Carcinogen Group C

(threshold-based).[18]

Risk Assessment and Management Workflow
A structured risk management process is critical for ensuring safety. This involves identifying

hazards, assessing exposure risks, implementing controls, and regularly reviewing their

effectiveness.
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Assessment Phase Control Phase

Implementation & Review

Start: Handling
Aniline Black

Hazard Identification
(Dust, Precursor Toxicity)

Exposure Assessment
(Inhalation, Dermal Contact)

Risk Characterization
(Is exposure acceptable?)

Implement Control Measures

No

End: Safe Handling Procedure

Yes

Hierarchy of Controls

1. Engineering Controls
(Fume Hood, Ventilation)

2. Administrative Controls
(SOPs, Training, Restricted Access)

3. Personal Protective Equipment
(Gloves, Goggles, Respirator)Monitor and Review EffectivenessEmergency Preparedness

(First Aid, Spill Kits)

Re-assess
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Systemic Circulation / Liver

Red Blood Cell

Aniline
(Absorbed)

Hepatic Metabolism
(CYP450 Oxidation)

N-phenylhydroxylamine
(Metabolite)

Redox Cycling

Enters RBC

Hemoglobin (Fe²⁺)
(Oxygen Carrier)

Oxidation Methemoglobin (Fe³⁺)
(Cannot carry O₂)

Cyanosis

Tissue Hypoxia
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Start: OECD 405 Protocol

Select Healthy
Albino Rabbit

Pre-test Eye Examination
(Check for defects)

Apply Test Substance
to One Eye (0.1mL / 100mg)

Observation & Scoring
(1, 24, 48, 72 hours)

Assess Severity & Reversibility

Result: Category 1
(Serious Damage/Corrosion)

STOP TEST

Severe

Confirm with
Additional Animals

Moderate/Mild

End Protocol

Result: Category 2
(Irritating, Reversible) Result: Not Classified

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576688#health-and-safety-considerations-for-
handling-aniline-black]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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